Cas no 106101-45-5 (3-Pyridinecarbonitrile, 4-chloro-2,6-dimethyl-, 1-oxide)

• Product Name: 3-Pyridinecarbonitrile, 4-chloro-2,6-dimethyl-, 1-oxide
• CAS No: 106101-45-5
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 1171149
• Update Time: 2024-07-25

3-Pyridinecarbonitrile, 4-chloro-2,6-dimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 4-chloro-2,6-dimethyl-, 1-oxide

• Inchi： 1S/C8H7ClN2O/c1-5-3-8(9)7(4-10)6(2)11(5)12/h3H,1-2H3
• InChI Key： CJKQHPNDXNMTJN-UHFFFAOYSA-N
• SMILES： C1(C)[N+]([O-])=C(C)C=C(Cl)C=1C#N

Computed Properties

• Exact Mass: 182.02481

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 451.8±40.0 °C(Predicted)
• PSA: 50.73
• pka: 0.02±0.10(Predicted)